N-(4-fluorophenyl)-3-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide is an anilide.
Scientific Research Applications
Antimicrobial and Antifungal Properties
- N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide and its derivatives demonstrate potent antimicrobial and antifungal properties. For instance, certain compounds within this class have shown significant antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA) (Desai et al., 2016). Another study highlighted effective antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).
Anticancer Properties
- Some derivatives have exhibited potential as anticancer agents. A study demonstrated the synthesis of compounds within this chemical class, showcasing cytotoxic activities against various cancer cell lines, such as A549 cells (Kaya et al., 2016). Another research found that specific compounds displayed moderate cytotoxicity against breast cancer cell lines (Redda & Gangapuram, 2007).
Herbicidal Activity
- This compound and its variants have also been investigated for herbicidal activity. A study synthesized novel derivatives and tested their effectiveness against various weeds, finding some compounds to show significant herbicidal effects (Tajik & Dadras, 2011).
Fluorescence and Sensing Applications
- Derivatives of this compound have been used in fluorescence studies, such as the detection of aniline, a significant application in chemical sensing (Naik et al., 2018).
Antimicrobial Evaluation and Hemolytic Activity
- Further research into 2,5-disubstituted 1,3,4-oxadiazole compounds, a class to which N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide belongs, has shown promising results in antimicrobial and hemolytic activities, making them candidates for further biological screening (Gul et al., 2017).
Properties
Molecular Formula |
C16H13FN4O2S |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide |
InChI |
InChI=1S/C16H13FN4O2S/c17-12-1-3-13(4-2-12)19-14(22)7-10-24-16-21-20-15(23-16)11-5-8-18-9-6-11/h1-6,8-9H,7,10H2,(H,19,22) |
InChI Key |
AWFAHQNYGBLQIG-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)CCSC2=NN=C(O2)C3=CC=NC=C3)F |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCSC2=NN=C(O2)C3=CC=NC=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.